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Compound of Interest

Compound Name: Tetraiodoethylene

Cat. No.: B1221444

Application Notes: Synthesis of Tetraiodoethylene

Introduction Tetraiodoethylene (C:zl4), also known as diiodoform, is a yellow crystalline solid
that is insoluble in water but soluble in various organic solvents like benzene and chloroform.[1]
Historically, it was proposed as an antiseptic, serving as an alternative to iodoform due to its
odorless nature.[1] Today, its applications extend to being a component in some pesticide and
fungicide formulations.[1] This document provides a detailed protocol for the synthesis of
tetraiodoethylene starting from calcium carbide, a readily available industrial chemical.

Synthesis Overview The synthesis of tetraiodoethylene from calcium carbide is a multi-step
process. The overall strategy involves the in-situ generation of acetylene gas, which is then
converted to a diiodoacetylene intermediate. This intermediate is subsequently iodinated to
yield the final product, tetraiodoethylene.

The key stages of the synthesis are:

o Generation of Acetylene: Calcium carbide (CaCz) reacts with water to produce a stream of
acetylene gas (Cz2H2).[2][3][4]

¢ Synthesis of Diiodoacetylene (C:zI2): The acetylene gas is bubbled through an aqueous
solution containing an iodine source, leading to the formation of diiodoacetylene.[2][3]

o Synthesis of Tetraiodoethylene (C:zl4): The diiodoacetylene intermediate is then reacted
with additional iodine to produce tetraiodoethylene.[1][5][6]
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Critical Safety Considerations This synthesis involves hazardous materials and reactions.
Researchers must adhere to strict safety protocols.

o Diiodoacetylene Hazard: The intermediate, diiodoacetylene, is a highly volatile, toxic, and
explosive compound sensitive to shock, heat, and friction.[2][3][7][8] It should be handled
with extreme caution, in small quantities, and behind a blast shield.

o Acetylene Hazard: Acetylene gas is flammable and can form explosive mixtures with air.[9]
The generation should be performed in a well-ventilated fume hood, away from ignition
sources.

o Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, a face
shield, a lab coat, and chemical-resistant gloves, must be worn at all times.

Experimental Protocols

Part A: Synthesis of Diiodoacetylene (Czlz) from Calcium
Carbide

This protocol is adapted from the procedure described by Dehn.[3]
Reagents and Equipment:

e Calcium Carbide (CaCz)

o Potassium lodide (KI)

e Sodium Hypochlorite (NaOCI) solution (12.5%)

« Distilled Water

e Gas generation flask with a dropping funnel

o Reaction vessel (e.g., a large measuring cylinder or beaker)

o Gas dispersion tube (sparger)

e Buchner funnel and filter paper
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e |ce bath
Procedure:

o Acetylene Generation Setup: Assemble a gas generation apparatus where water can be
added dropwise from a dropping funnel to calcium carbide in a flask. The outlet should be
connected via tubing to a gas dispersion tube.

» Reaction Mixture Preparation: In the reaction vessel, dissolve 3g of potassium iodide in
40mL of distilled water.[3] Place the vessel in an ice bath to keep the reaction cool.

o Acetylene Generation: Begin generating a steady stream of acetylene by slowly dripping
water onto the calcium carbide. Bubble the generated gas through the potassium iodide
solution.[3]

» Formation of Diiodoacetylene: While the acetylene is bubbling, slowly add the 12.5% sodium
hypochlorite solution dropwise to the KI solution.[3] The solution will first turn a reddish-
amber color and then pale yellow.[3] The slow addition of hypochlorite generates unstable
hypoiodite in situ, which reacts with the acetylene.[2][3]

» Precipitation: Continue the slow addition of the hypochlorite solution until the formation of a
flocculent white precipitate of diiodoacetylene is complete, and the addition of more
hypochlorite no longer results in a yellow color.[3]

« |solation: Isolate the white precipitate by vacuum filtration using a Buchner funnel.[3]

e Washing and Drying: Wash the precipitate with cold distilled water.[3] Dry the product in a
dark, cool place (e.g., in a cardboard box) as diiodoacetylene is sensitive to light and volatile.
[2][3] Do not leave it uncovered to prevent loss through sublimation.[3]

Part B: Synthesis of Tetraiodoethylene (Czl4) from
Diiodoacetylene

Reagents and Equipment:

e Diiodoacetylene (from Part A)
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 lodine (I2)

e Toluene

e Round-bottom flask
e Reflux condenser

e Heating mantle

e Crystallization dish
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, place the dried
diiodoacetylene synthesized in Part A.

» Addition of Reagents: Add a stoichiometric excess of iodine and a suitable amount of toluene
to serve as the solvent.

o Reaction: Heat the mixture to reflux. The thermal addition of iodine to diiodoacetylene
proceeds rapidly in boiling toluene.[5]

o Workup and Purification: After the reaction is complete (can be monitored by TLC), allow the
solution to cool. The product, tetraiodoethylene, will crystallize out of the solution upon
cooling.

o Recrystallization: For higher purity, the crude product can be recrystallized from hot toluene.

[5]

« |solation and Drying: Collect the yellow crystals by filtration and dry them. The product
should be protected from light, as it tends to turn brown upon exposure.[6]

Data Presentation

The table below summarizes key quantitative data for the compounds involved in the synthesis.
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Molar Mass ( Melting Point

Compound Formula Appearance
g/mol) (°C)
) ) Grayish-black
Calcium Carbide  CaC: 64.099 2160 )
solid
Acetylene CzH:2 26.04 -80.8 (sublimes) Colorless gas
. White, volatile
Diiodoacetylene Czl2 277.83 81-82[2] )
solid[7]
Tetraiodoethylen Yellow crystalline
Czla 531.64[1][6] 187-192[1] ,
e solid[1]
Visualization

The following diagrams illustrate the logical workflow of the synthesis process.
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Part A: Synthesis of Diiodoacetylene

Calcium Carbide (CaCz2) Water (H20)
l + H20
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Part B: Synthesis of Tetraiodoethylene

Diiodoacetylene (C:l2) .
(White Precipitate) lodine (12) Toluene

+ lodine in Toluene l F{eflux

Tetraiodoethylene (Czla)
(Yellow Crystals)
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Caption: Workflow for Tetraiodoethylene Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetraiodoethylene-from-calcium-carbide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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